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Compound of Interest

Compound Name: Carsatrin Succinate

CAS No.: 132199-13-4

Cat. No.: B1219109

Get Quote

Physicochemical Profiling, Synthesis Strategy, and
Bio-Performance Analysis[1]
Executive Summary & Therapeutic Context[2][3]
Carsatrin (RWJ-24517) is a potent purinylpiperazine derivative originally developed as a

positive inotropic agent for the treatment of congestive heart failure. Unlike glycosides or

sympathomimetics, Carsatrin operates via a unique mechanism involving the prolongation of

the action potential duration and sensitization of myofilaments to calcium, often described in

the context of ATP-sensitive potassium channel modulation.[1]

For researchers and formulation scientists, the critical development challenge lies in the

molecule's physicochemical dichotomy.[1] Carsatrin Free Base exhibits significant lipophilicity

and poor aqueous solubility, limiting its oral bioavailability. Carsatrin Succinate (RWJ-25320),

the butanedioate salt form, was engineered to overcome these dissolution rate-limiting steps

while maintaining solid-state stability.
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This guide provides a rigorous technical comparison of these two forms, detailing the structural

causality behind their performance differences and providing validated protocols for their

characterization.[1]

Molecular Architecture & Chemical Identity[4][5]
The transition from free base to succinate salt is not merely an additive process; it

fundamentally alters the crystal lattice energy and solvation dynamics of the API (Active

Pharmaceutical Ingredient).[1]

2.1 Structural Specifications
Feature Carsatrin Free Base Carsatrin Succinate

Development Code RWJ-24517 RWJ-25320

CAS Registry 125363-87-3 125345-93-9

Molecular Formula C₂₅H₂₆F₂N₆OS
C₂₅H₂₆F₂N₆OS[1][2][3] ·

C₄H₆O₄

Molecular Weight 496.58 g/mol 614.67 g/mol

Stoichiometry N/A 1:1 (Base : Succinic Acid)

Key Ionization Site
N4 of Piperazine ring (pKa

~7.5–8.[1]5)

Protonated N4 Piperazine /

Carboxylate interaction

Physical State
Crystalline Powder (White to

Off-white)

Crystalline Solid (Enhanced

wettability)

2.2 The Salt Formation Mechanism
The piperazine moiety serves as the primary basic center.[1] While the purine ring contains

nitrogen atoms, their lone pairs are largely involved in aromaticity or are less accessible,

making the piperazine nitrogen the thermodynamically favorable site for protonation by succinic

acid.[1]
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Figure 1: Mechanistic Pathway of Carsatrin Succinate Formation
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Figure 1: The reaction trajectory involves the protonation of the piperazine nitrogen, creating an

ionic interaction that stabilizes the crystal lattice while increasing hydrophilicity.[1]

Physicochemical Divergence
The choice between the free base and succinate is dictated by the Biopharmaceutics

Classification System (BCS).[1] Carsatrin Free Base behaves as a BCS Class II compound

(Low Solubility, High Permeability), whereas the Succinate salt shifts the profile towards Class I

characteristics within the physiological pH range.

3.1 Solubility & Dissolution Profile
Free Base: Relying on the intrinsic basicity of the piperazine, the free base requires a low pH

(gastric environment) to dissolve.[1] As it transitions to the duodenum (pH 6.5+), it risks

precipitation, leading to variable absorption.

Succinate Salt: The pre-formed salt provides a "micro-pH" environment at the diffusion layer

of the solid particle.[1] Upon contact with water, the succinate counter-ion dissociates,

maintaining a lower local pH that facilitates rapid dissolution of the drug cation before it

mixes with the bulk media.[1]

3.2 Stability & Hygroscopicity
Succinic acid is a preferred counter-ion because it typically forms non-hygroscopic salts

compared to hydrochlorides or mesylates.
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Thermal Stability: Both forms exhibit high melting points (>150°C), but the succinate salt

often shows a sharper endotherm in DSC (Differential Scanning Calorimetry), indicating high

crystallinity which is crucial for long-term shelf stability.

Hygroscopicity: Carsatrin succinate is generally stable at ambient humidity (60% RH).[1]

However, like many salts, it must be protected from extreme moisture to prevent

disproportionation (reversion to free base and acid).

Experimental Protocols
The following protocols are designed for the comparative characterization of the two forms.

These are "self-validating" systems, meaning they include internal checks (e.g., HPLC purity

confirmation) to ensure data integrity.

Protocol A: Synthesis of Carsatrin Succinate from Free Base
Objective: To convert RWJ-24517 (Base) into RWJ-25320 (Succinate) for reference standard

generation.

Stoichiometric Calculation: Weigh 1.0 equivalent of Carsatrin Free Base (496.58 mg) and

1.05 equivalents of Succinic Acid (124.0 mg). Note: A slight excess of acid ensures complete

protonation.[1]

Dissolution (Solvent Selection):

Dissolve the Free Base in absolute ethanol (10 mL) at 50°C. Ensure complete clarity.

Dissolve Succinic Acid in a separate aliquot of ethanol (2 mL).

Reaction: Slowly add the acid solution to the base solution under constant stirring at 50°C.

Stir for 30 minutes.

Crystallization:

Allow the mixture to cool slowly to room temperature (25°C) over 2 hours.

If no precipitate forms, cool further to 4°C or add a seed crystal of the succinate salt.[1]
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Filtration & Drying: Filter the white crystalline solid under vacuum. Wash with cold ethanol (2

x 2 mL). Dry in a vacuum oven at 45°C for 12 hours.

Validation: Perform H-NMR. Look for the succinate methylene peak (~2.4 ppm) and

integration ratio of 1:1 with the API aromatic protons.[1]

Protocol B: Equilibrium Solubility Determination (Shake-Flask
Method)
Objective: To quantify the solubility advantage of the succinate salt over the free base.[1]

Media Preparation: Prepare three buffers: pH 1.2 (SGF), pH 4.5 (Acetate), and pH 6.8

(Phosphate).

Saturation: Add excess solid (Base or Succinate) to 10 mL of each buffer in glass vials.

Equilibration: Shake at 37°C for 24 hours.

Sampling:

Filter an aliquot using a 0.45 µm PVDF syringe filter. Critical: Discard the first 1 mL of

filtrate to avoid filter adsorption errors.

Quantification: Dilute the filtrate with mobile phase and analyze via HPLC-UV (254 nm).

Data Analysis: Calculate concentration (mg/mL).

Expected Outcome: Succinate should show >10x solubility at pH 6.8 compared to the Free

Base.

Development Decision Matrix
When to choose which form? Use the logic flow below to guide formulation strategy.
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Figure 2: Salt Selection Logic for Carsatrin Formulation
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Figure 2: Decision logic prioritizing the Succinate salt for oral dosage forms where dissolution

rate is the rate-limiting step for absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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